Cas no 1968-71-4 (Methyl 2-bromo-3,4,5-trimethoxybenzoate)
1968-71-4 structure
Product Name:Methyl 2-bromo-3,4,5-trimethoxybenzoate
CAS No:1968-71-4
MF:C11H13BrO5
MW:305.121923208237
CID:2619991
PubChem ID:4073175
Update Time:2025-04-21
Methyl 2-bromo-3,4,5-trimethoxybenzoate Chemical and Physical Properties
Names and Identifiers
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- SCHEMBL21635979
- AKOS024324764
- 1968-71-4
- methyl 2-bromo-3,4,5-trimethoxybenzoate
- Methyl 2-bromo-3,4,5-trimethoxybenzoate
-
- Inchi: 1S/C11H13BrO5/c1-14-7-5-6(11(13)17-4)8(12)10(16-3)9(7)15-2/h5H,1-4H3
- InChI Key: ZEOHPLFQOMVEDD-UHFFFAOYSA-N
- SMILES: BrC1=C(C(=O)OC)C=C(C(=C1OC)OC)OC
Computed Properties
- Exact Mass: 303.99464Da
- Monoisotopic Mass: 303.99464Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 54Ų
Methyl 2-bromo-3,4,5-trimethoxybenzoate Related Literature
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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